![molecular formula C6H10BrN3 B179727 3-Bromo-5-tert-butyl-1H-1,2,4-triazole CAS No. 146858-36-8](/img/structure/B179727.png)
3-Bromo-5-tert-butyl-1H-1,2,4-triazole
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Overview
Description
“3-Bromo-5-tert-butyl-1H-1,2,4-triazole” is a derivative of 1,2,4-triazole, which is an important nitrogen heterocyclic compound. It contains three nitrogen atoms and two carbon atoms . Compounds containing a triazole are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Synthesis Analysis
The synthesis of 1,2,4-triazole compounds, including “3-Bromo-5-tert-butyl-1H-1,2,4-triazole”, has attracted much attention due to their importance in medicinal chemistry . The introduction of a tert-butyl group into [1,2,4]triazino[5,6-b]indole and indolo[2,3-b]quinoxaline systems has been achieved by condensation of tert-butyl-substituted isatins with benzene-1,2-diamine or thiosemicarbazide .Molecular Structure Analysis
The molecular structure of “3-Bromo-5-tert-butyl-1H-1,2,4-triazole” can be viewed using Java or Javascript . It is also available as a 2D Mol file or as a computed 3D SD file .Scientific Research Applications
Pharmaceutical Research
5-Bromo-3-tert-butyl-1H-1,2,4-triazole has potential applications in pharmaceutical research due to its structural similarity to biologically active indole derivatives. Indole derivatives are known for their wide range of pharmacological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial properties . The bromine atom present in the compound could be utilized for further chemical modifications, potentially leading to the development of new therapeutic agents.
Agricultural Chemistry
This compound may serve as a precursor for the synthesis of plant growth regulators. Indole-based compounds, such as indole-3-acetic acid, play a significant role in plant growth and development . The triazole ring, being a versatile scaffold, can be functionalized to create novel agrochemicals aimed at enhancing crop yield and protection.
Chemical Synthesis
The compound’s reactivity, particularly the bromine atom, makes it a valuable building block in organic synthesis. It can be used to construct more complex molecules through various organic reactions, including coupling reactions and substitutions, which are fundamental in the synthesis of many organic compounds .
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the indole nucleus, which is similar to the triazole nucleus, have been found to bind with high affinity to multiple receptors . This suggests that 5-Bromo-3-tert-butyl-1H-1,2,4-triazole may also interact with various biological targets.
Mode of Action
It’s known that the introduction of a tert-butyl group into some heterocycles substantially enhances their biological activity . This suggests that the tert-butyl group in 5-Bromo-3-tert-butyl-1H-1,2,4-triazole may play a crucial role in its interaction with its targets.
Biochemical Pathways
Indole derivatives, which are structurally similar to triazoles, have been found to possess various biological activities, suggesting that they may affect a wide range of biochemical pathways .
Pharmacokinetics
The introduction of a tert-butyl group into organic molecules is known to increase their lipophilicity, which is very important for passage through the cell wall . This suggests that the tert-butyl group in 5-Bromo-3-tert-butyl-1H-1,2,4-triazole may enhance its bioavailability.
Result of Action
Compounds containing the indole nucleus have been reported to have a wide range of biological activity and medicinal applications . This suggests that 5-Bromo-3-tert-butyl-1H-1,2,4-triazole may also have diverse biological effects.
properties
IUPAC Name |
3-bromo-5-tert-butyl-1H-1,2,4-triazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10BrN3/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3,(H,8,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSHVHZJPOSOHEI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC(=NN1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10BrN3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40622285 |
Source
|
Record name | 3-Bromo-5-tert-butyl-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40622285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
146858-36-8 |
Source
|
Record name | 3-Bromo-5-tert-butyl-1H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40622285 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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